Cas no 578712-30-8 (1-Cyclohexene-1-carbonitrile, 5-(1,1-dimethylethyl)-)

• Product Name: 1-Cyclohexene-1-carbonitrile, 5-(1,1-dimethylethyl)-
• CAS No: 578712-30-8
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 343910
• PubChem ID: 11147904
• Update Time: 2025-04-19

1-Cyclohexene-1-carbonitrile, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carbonitrile, 5-(1,1-dimethylethyl)-
• 5-tert-butylcyclohexene-1-carbonitrile
• DTXSID90456855
• 578712-30-8

• Inchi： 1S/C11H17N/c1-11(2,3)10-6-4-5-9(7-10)8-12/h5,10H,4,6-7H2,1-3H3
• InChI Key： YLQUQSKHZIINOS-UHFFFAOYSA-N
• SMILES： N#CC1=CCCC(C1)C(C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids